Cas no 2138200-60-7 (5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid)

• Product Name: 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid
• CAS No: 2138200-60-7
• MF: C₂₅H₃₀N₂O₄
• MW: 422.516706943512
• CID: 6206495
• PubChem ID: 165479416
• Update Time: 2025-11-05

5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-650281
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid
• 2138200-60-7

• Inchi： 1S/C25H30N2O4/c28-24(29)11-5-6-14-27-15-12-18(13-16-27)26-25(30)31-17-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,18,23H,5-6,11-17H2,(H,26,30)(H,28,29)
• InChI Key： ZETGNIQINMJAAY-UHFFFAOYSA-N
• SMILES： O(C(NC1CCN(CCCCC(=O)O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.22055744g/mol
• Monoisotopic Mass: 422.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Additional information on 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid

5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid (CAS No. 2138200-60-7): A Comprehensive Overview

5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid (CAS No. 2138200-60-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and peptide synthesis. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the development of novel therapeutic agents and bioactive molecules. Its unique structure, featuring a piperidine ring and a pentanoic acid moiety, makes it a versatile building block in modern drug discovery.

The Fmoc group (9-fluorenylmethoxycarbonyl) in 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid serves as a protective group for amines, which is particularly valuable in solid-phase peptide synthesis (SPPS). This method is widely used in the production of peptides for biomedical applications, including the development of anticancer drugs, antiviral agents, and hormone therapies. The compound's ability to facilitate the stepwise assembly of peptides has made it indispensable in laboratories worldwide.

Recent advancements in precision medicine and personalized therapies have further highlighted the importance of compounds like 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid. Researchers are increasingly exploring its potential in creating targeted drug delivery systems and bioconjugates. The compound's compatibility with various coupling reagents and its stability under typical peptide synthesis conditions make it a preferred choice for many synthetic chemists.

From a chemical properties perspective, 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid exhibits excellent solubility in common organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This characteristic enhances its utility in various chemical reactions and purification processes. The compound typically appears as a white to off-white powder at room temperature, with a molecular weight that allows for precise stoichiometric control in synthetic applications.

The pharmacological potential of derivatives containing the piperidine-1-yl-pentanoic acid scaffold has been extensively studied. This structural motif is found in several bioactive compounds with diverse therapeutic effects, ranging from neurological applications to metabolic regulation. The presence of the Fmoc-protected amine in CAS 2138200-60-7 allows for selective deprotection and subsequent functionalization, enabling the creation of complex molecular architectures.

In the context of green chemistry and sustainable synthesis, researchers are investigating more efficient methods for producing 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid. Recent publications have focused on optimizing reaction conditions to reduce waste generation and improve atom economy. These efforts align with the growing demand for environmentally friendly synthetic protocols in the pharmaceutical industry.

The analytical characterization of 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is critical for its application in high-value research and drug development projects.

As the field of peptide-based therapeutics continues to expand, the demand for high-quality Fmoc-protected building blocks like 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid is expected to grow. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound, emphasizing the need for consistent batch-to-batch reproducibility and comprehensive analytical documentation.

Future research directions for CAS 2138200-60-7 may explore its incorporation into nanocarrier systems for drug delivery or its use in developing multifunctional peptide conjugates. The compound's structural flexibility and well-established synthetic protocols position it as a valuable tool for addressing current challenges in medicinal chemistry and biopharmaceutical development.

For researchers working with 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid, proper storage conditions are essential to maintain its stability. The compound should typically be stored in a cool, dry environment, protected from light and moisture. Many suppliers recommend keeping it at temperatures between 2-8°C for long-term preservation of its chemical properties.

The global market for specialized peptide synthesis reagents like 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid has seen steady growth in recent years. This trend reflects the increasing investment in biopharmaceutical research and the expanding applications of peptide-based drugs in clinical settings. Market analysts predict continued expansion as new therapeutic peptides enter various stages of clinical trials.

In conclusion, 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]pentanoic acid (CAS No. 2138200-60-7) represents a critical component in modern pharmaceutical chemistry. Its unique structural features and versatile applications in peptide synthesis make it an invaluable resource for researchers developing next-generation therapeutics. As scientific understanding of peptide-protein interactions deepens and drug discovery techniques advance, the importance of such specialized building blocks will only continue to grow.